N-benzyl-3,4-dimethylbenzenesulfonamide

• IUPAC Name: N-benzyl-3,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO2S/c1-12-8-9-15(10-13(12)2)19(17,18)16-11-14-6-4-3-5-7-14/h3-10,16H,11H2,1-2H3
• InChI Key: RBLUIHWDGVKNAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2)C
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-benzyl-3,4-dimethylbenzenesulfonamide, also known as Benzenesulfonamide, N-(phenylmethyl)-3,4-dimethyl-, is a chemical compound that has been widely used in scientific research. It is a white or off-white crystalline powder that is soluble in organic solvents. This compound has been used in various fields of research, including medicinal chemistry, drug design, and biochemistry.

Scientific Research Applications

N-benzyl-3,4-dimethylbenzenesulfonamide has been widely used in scientific research due to its various applications. One of the most significant applications is in medicinal chemistry. This compound has been used in the design and synthesis of various drugs, including anticonvulsant and antitumor agents. It has also been used as a starting material for the synthesis of other compounds.

Mechanism Of Action

The mechanism of action of N-benzyl-3,4-dimethylbenzenesulfonamide is not fully understood. However, it is believed to act as an inhibitor of carbonic anhydrase, an enzyme that is involved in the regulation of acid-base balance in the body. By inhibiting this enzyme, N-benzyl-3,4-dimethylbenzenesulfonamide can affect various physiological processes.
Biochemical and Physiological Effects:
N-benzyl-3,4-dimethylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been found to have anticonvulsant, antitumor, and anti-inflammatory properties. It has also been shown to affect the acid-base balance in the body, which can have various physiological effects.

Advantages And Limitations For Lab Experiments

N-benzyl-3,4-dimethylbenzenesulfonamide has various advantages and limitations for lab experiments. One of the advantages is that it is readily available and relatively inexpensive. It is also stable and can be stored for long periods of time. However, one of the limitations is that it can be difficult to dissolve in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are various future directions for the use of N-benzyl-3,4-dimethylbenzenesulfonamide in scientific research. One direction is the development of new drugs based on this compound. Another direction is the exploration of its potential as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand its mechanism of action and its effects on physiological processes.
Conclusion:
In conclusion, N-benzyl-3,4-dimethylbenzenesulfonamide is a chemical compound that has been widely used in scientific research. It has various applications in medicinal chemistry, drug design, and biochemistry. Its mechanism of action is not fully understood, but it is believed to act as an inhibitor of carbonic anhydrase. It has various biochemical and physiological effects, including anticonvulsant, antitumor, and anti-inflammatory properties. It has advantages and limitations for lab experiments, and there are various future directions for its use in scientific research.

Synthesis Methods

The synthesis of N-benzyl-3,4-dimethylbenzenesulfonamide can be achieved through various methods. One of the most commonly used methods is the reaction between 3,4-dimethylbenzenesulfonyl chloride and benzylamine. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through recrystallization or chromatography.